Cas no 5339-69-5 (n-Isopropylbenzenesulfonamide)

• Product name: n-Isopropylbenzenesulfonamide
• CAS No: 5339-69-5
• MF: C₉H₁₃NO₂S
• MW: 199.2700
• MDL: MFCD00591077
• CID: 384364
• PubChem ID: 220600

n-Isopropylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Isopropylbenzenesulfonamide
• Benzenesulfonamide,N-(1-methylethyl)-
• N-propan-2-ylbenzenesulfonamide
• AC1L591Q
• AC1Q6VOD
• CTK8B9173
• N-(iso-propyl)benzenesulfonamide
• N-(propan-2-yl)benzenesulfonamide
• N-isopropylbenzene sulfamide
• N-isopropyl-benzenesulfonamide
• N-isopropyl-benzensulfonamide
• N-Isopropyl-benzolsulfonamid
• NSC3549
• SureCN945862
• N-isopropylbenzenesulphonamide
• QKIWHADSHFVRFN-UHFFFAOYSA-N
• 7593AB
• STL388429
• AK102431
• C75502
• Benzenesulfonamide, N-(1-methylethyl)-
• SCHEMBL945862
• MFCD00591077
• CS-0154180
• NSC 3549
• AKOS003836175
• DTXSID20277691
• A870733
• NSC-3549
• DS-3836
• 5339-69-5
• N-(1-methylethyl)benzenesulfonamide
• NSC 3549; N-(1-Methylethyl)benzenesulfonamide; Isopropylbenzenesulfonamide; N-Benzenesulfonyl-N-isopropylamine
• DB-130218
• n-Isopropylbenzenesulfonamide

• MDL： MFCD00591077
• Inchi： 1S/C9H13NO2S/c1-8(2)10-13(11,12)9-6-4-3-5-7-9/h3-8,10H,1-2H3
• InChI Key： QKIWHADSHFVRFN-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C([H])=C([H])C=1[H])(N([H])C([H])(C([H])([H])[H])C([H])([H])[H])(=O)=O

Computed Properties

• Exact Mass: 199.06679
• Monoisotopic Mass: 199.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6
• XLogP3: 1.7

Experimental Properties

• Color/Form: NA
• Density: 1.149
• Boiling Point: 305.2°C at 760 mmHg
• Flash Point: 138.4°C
• Refractive Index: 1.524
• PSA: 46.17
• LogP: 2.84500

n-Isopropylbenzenesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides